![molecular formula C15H16O6 B2378458 Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate CAS No. 637749-43-0](/img/structure/B2378458.png)
Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
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Overview
Description
Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate is a chemical compound with the molecular formula C15H16O6 . Its average mass is 292.284 Da and its monoisotopic mass is 292.094696 Da .
Synthesis Analysis
The synthesis of benzofuran derivatives, including Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate, has been a subject of research . For instance, the benzofuran-based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine .Molecular Structure Analysis
The molecular structure of this compound is based on the benzofuran core, which is a heterocyclic compound . The ethoxycarbonyl group is attached to the benzofuran core via an oxygen atom .Scientific Research Applications
Synthesis and Polymer Precursor Applications
Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate is involved in the synthesis pathways leading to renewable and biodegradable materials. Notably, it plays a role in the production of biobased terephthalic acid precursors, which are essential for creating renewable polyethylene terephthalate (PET). These reactions are catalyzed by Lewis acid molecular sieves like Zr-β and Sn-β, indicating the compound's utility in sustainable material synthesis. The process showcases the transformation of renewable furans with ethylene, highlighting the potential of ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate derivatives in green chemistry applications (Pacheco et al., 2015).
Novel Chemical Synthesis
Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate and its derivatives have been utilized in the synthesis of complex chemical structures. For example, its reaction with dimethylsulfoxonium methylide leads to novel tricyclic products, demonstrating its versatility in organic synthesis. This reactivity opens pathways for creating diverse molecular architectures, which can be foundational in drug development and materials science (Yamashita et al., 1995).
Biological Activity Exploration
Compounds derived from ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate have been investigated for their biological activities. Research into these derivatives aims to discover potential therapeutic agents, highlighting the compound's significance in medicinal chemistry. The synthesis and evaluation of such derivatives contribute to understanding their mechanisms of action and potential applications in treating diseases (Mubarak et al., 2007).
Future Directions
properties
IUPAC Name |
ethyl 5-ethoxycarbonyloxy-2-methyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O6/c1-4-18-14(16)13-9(3)20-12-7-6-10(8-11(12)13)21-15(17)19-5-2/h6-8H,4-5H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZSTTZHKWAJYIQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)OCC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-[(ethoxycarbonyl)oxy]-2-methyl-1-benzofuran-3-carboxylate |
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